Cas no 1805195-07-6 (2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine)

2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine is a versatile pyridine derivative featuring a reactive aminomethyl group, a chloro substituent, and a difluoromethyl moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (aminomethyl) groups enhances its utility in regioselective functionalization and heterocyclic derivatization. The difluoromethyl group contributes to improved metabolic stability and lipophilicity in target molecules. This compound is suitable for cross-coupling reactions, nucleophilic substitutions, and as a building block for fluorinated heterocycles. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine structure

1805195-07-6 structure

Product Name:2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine

CAS No:1805195-07-6

MF:C₇H₇ClF₂N₂

MW:192.593687295914

CID:4799282

Update Time:2025-10-11

2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine
- Inchi： 1S/C7H7ClF2N2/c8-6-2-4(7(9)10)1-5(3-11)12-6/h1-2,7H,3,11H2
- InChI Key： VQJGHLNSERXTNQ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=CC(CN)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
XLogP3: 1.3
Topological Polar Surface Area: 38.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025054-250mg	2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine	1805195-07-6	97%	250mg	$707.20	2022-04-01
Alichem	A023025054-500mg	2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine	1805195-07-6	97%	500mg	$970.20	2022-04-01
Alichem	A023025054-1g	2-(Aminomethyl)-6-chloro-4-(difluoromethyl)pyridine	1805195-07-6	97%	1g	$1,713.60	2022-04-01